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Introduction: The Synthetic Versatility of a
Bifunctional Reagent

2-(Chloromethyl)allyl-trimethylsilane is a versatile bifunctional organosilane reagent that has
garnered significant interest in organic synthesis. Its structure uniquely combines the reactivity
of an allyl silane with that of an alkyl chloride, making it a valuable building block for the
introduction of functionalized allyl groups in complex molecule synthesis. This guide provides
an in-depth analysis of a critical physicochemical property of this compound: its boiling point.
Understanding this property is paramount for its purification, handling, and application in
various synthetic protocols. The accurate determination and application of boiling point data are
fundamental to ensuring the purity of the reagent, which in turn is critical for achieving desired
reaction outcomes and ensuring the reproducibility of synthetic methods.
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Physicochemical Properties: Focus on Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For a pure compound, the boiling
point is a characteristic physical constant that can be used as an indicator of its purity.

Reported Boiling Point Data

The boiling point of 2-(Chloromethyl)allyl-trimethylsilane has been experimentally
determined and is reported in the literature. A key source for this information is chemical
supplier data, which is often based on their own internal quality control analysis.

Parameter Value Pressure Source

Boiling Point 162-163 °C 768 mmHg Sigma-Aldrich[1][2]

This reported value at a pressure of 768 mmHg is essentially the normal boiling point, as it is
very close to the standard atmospheric pressure of 760 mmHg. This data is crucial for chemists
planning distillations to purify the compound after synthesis or before use in a sensitive
reaction.

The Underlying Principles: Factors Influencing the
Boiling Point of Organosilanes

The boiling point of an organosilane like 2-(Chloromethyl)allyl-trimethylsilane is influenced
by several molecular factors:

e Molecular Weight: Generally, as the molecular weight of a compound increases, the boiling
point also increases due to stronger van der Waals forces. With a molecular weight of 162.73
g/mol , 2-(Chloromethyl)allyl-trimethylsilane has a moderately high boiling point for a
molecule of its size.

 Intermolecular Forces: The primary intermolecular forces at play in this molecule are London
dispersion forces. The presence of the chlorine atom introduces a dipole moment, leading to
dipole-dipole interactions, which are stronger than dispersion forces alone and contribute to
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a higher boiling point than its non-chlorinated analog, allyltrimethylsilane (boiling point 84-88
°C)[3].

e Molecular Shape: The branching in the molecule can affect the surface area available for
intermolecular interactions. While the trimethylsilyl group is somewhat bulky, the overall
linear nature of the carbon chain allows for efficient packing and significant intermolecular
contact.

Experimental Determination of Boiling Point: A
Protocol

The boiling point of a liquid can be determined experimentally using several methods. The most
common and accurate method for a compound like 2-(Chloromethyl)allyl-trimethylsilane is
distillation.

Simple Distillation Protocol

o Apparatus Setup: Assemble a simple distillation apparatus as depicted in the diagram below.
This includes a round-bottom flask, a distillation head with a thermometer, a condenser, and
a receiving flask. Ensure all glass joints are properly sealed.

o Sample Preparation: Place a small volume of 2-(Chloromethyl)allyl-trimethylsilane and a
boiling chip into the round-bottom flask.

» Heating: Gently heat the flask using a heating mantle.

o Observation: Observe the temperature at which the liquid begins to boil and a steady stream
of condensate is collected in the receiving flask. This temperature is the boiling point. The
temperature should remain constant throughout the distillation of the pure liquid.

o Pressure Correction: If the atmospheric pressure is significantly different from 760 mmHg, a
pressure correction may be necessary to determine the normal boiling point.

Diagram of a simple distillation apparatus for boiling point determination.

Applications in Synthesis: The Importance of a
Defined Boiling Point
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The knowledge of the precise boiling point of 2-(Chloromethyl)allyl-trimethylsilane is critical
for its practical application in organic synthesis. For instance, in the Hosomi-Sakurai reaction,
which involves the Lewis acid-promoted allylation of electrophiles, the purity of the
allyltrimethylsilane reagent is paramount for achieving high yields and selectivities.[4][5]
Distillation, guided by the boiling point, is the primary method for ensuring this purity.

Furthermore, in multi-step syntheses, the removal of this reagent or byproducts derived from it
often relies on distillation. An accurate boiling point allows for the efficient separation of
materials, preventing contamination of subsequent reaction steps.

Conclusion

The boiling point of 2-(Chloromethyl)allyl-trimethylsilane, reported as 162-163 °C at 768
mmHg, is a fundamental physicochemical property that underpins its purification and effective
use in organic synthesis.[1][2] An understanding of the molecular factors influencing this
property, coupled with robust experimental procedures for its determination, provides
researchers with the necessary tools to confidently handle and apply this versatile reagent in
the development of novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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